Cas no 1354020-63-5 ((S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide)

(S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide is a chiral small molecule featuring a pyrazine core with a chloro substituent and a branched butyramide side chain. Its stereospecific (S)-configuration ensures precise interactions in biochemical applications, while the chloro-pyrazine moiety enhances reactivity in nucleophilic substitution or metal-catalyzed coupling reactions. The tertiary amide linkage and dimethyl substitution improve metabolic stability, making it suitable for medicinal chemistry research. This compound serves as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its structural features offer potential for further derivatization, enabling tailored modifications for target-specific applications.

(S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide structure

1354020-63-5 structure

Product Name:(S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide

CAS No:1354020-63-5

MF:C₁₁H₁₇ClN₄O

MW:256.731880903244

CID:2158984

Update Time:2025-06-30

(S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide Chemical and Physical Properties

Names and Identifiers

- (S)-2-amino-n-(3-chloro-pyrazin-2-ylmethyl)-3,n-dimethyl-butyramide
- (S)-2-Amino-N-((3-chloropyrazin-2-yl)methyl)-N,3-dimethylbutanamide
- AM96902
- (S)-2-Amino-N-(3-chloropyrazin-2-ylmethyl)-3,N-dimethylbutyramide
- (S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide
- Inchi： 1S/C11H17ClN4O/c1-7(2)9(13)11(17)16(3)6-8-10(12)15-5-4-14-8/h4-5,7,9H,6,13H2,1-3H3/t9-/m0/s1
- InChI Key： RDXCQCNJEDBKDE-VIFPVBQESA-N
- SMILES： ClC1C(CN(C)C([C@H](C(C)C)N)=O)=NC=CN=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 262
Topological Polar Surface Area: 72.1

(S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	087065-500mg	S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide	1354020-63-5		500mg	￡854.00	2022-03-01
Chemenu	CM334314-1g	(S)-2-Amino-N-((3-chloropyrazin-2-yl)methyl)-N,3-dimethylbutanamide	1354020-63-5	95%+	1g	$1694	2023-01-19
Chemenu	CM334314-1g	(S)-2-Amino-N-((3-chloropyrazin-2-yl)methyl)-N,3-dimethylbutanamide	1354020-63-5	95%+	1g	$1743	2021-08-18

(S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide

Introduction to (S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide and Its Significance in Modern Medicinal Chemistry

CAS No. 1354020-63-5 is a meticulously crafted compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound, formally known as (S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide, represents a sophisticated blend of pharmacophoric elements designed to interact with biological targets in a highly specific manner. Its molecular architecture incorporates key functional groups that make it a promising candidate for further exploration in drug discovery and development.

The (S)-configuration of the compound is particularly noteworthy, as it suggests a high degree of stereoselectivity, which is a critical factor in the efficacy and safety of pharmaceutical agents. The presence of both amino and amide functionalities provides multiple points of interaction with biological systems, enhancing its potential as a bioactive molecule. Additionally, the 3-chloro-pyrazin-2-ylmethyl moiety introduces a layer of complexity that can influence both the pharmacokinetic and pharmacodynamic profiles of the compound.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the principles of chiral chemistry. The (S)-enantiomer of (S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide exemplifies this trend, as it is likely to exhibit distinct biological activities compared to its racemic counterpart. This has spurred extensive research into understanding the stereochemical influences on drug-receptor interactions, leading to innovative strategies for designing more effective and targeted therapeutics.

The 3-chloro-pyrazin-2-ylmethyl group is particularly interesting from a synthetic chemistry perspective. It serves as a versatile handle for further derivatization, allowing chemists to modify the compound's properties to suit specific therapeutic needs. This flexibility has made it a valuable building block in the synthesis of more complex molecules, including potential drug candidates for various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like (S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide with greater accuracy. These tools have been instrumental in identifying promising leads for further experimental validation. By integrating experimental data with computational models, scientists can accelerate the drug discovery process, reducing the time and resources required to bring new therapies to market.

The amide bond in the compound's structure is another key feature that contributes to its potential bioactivity. Amides are well-known for their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. This property makes (S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide an attractive candidate for drugs targeting receptors or enzymes that rely on hydrogen bonding interactions.

In addition to its structural features, the N,N-dimethylation at the amine nitrogen atoms plays a crucial role in modulating the compound's pharmacological properties. Dimethylation is often employed to enhance lipophilicity and metabolic stability, which are essential factors for drug-like characteristics. The presence of these methyl groups can also influence the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

The significance of CAS No. 1354020-63-5 extends beyond its individual properties; it also represents a cornerstone in the development of novel chemical entities (NCEs). The compound's unique combination of functional groups and stereochemistry provides a rich foundation for exploring new therapeutic avenues. As research continues to uncover the complexities of biological systems, compounds like (S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide are likely to play an increasingly important role in addressing unmet medical needs.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has further enhanced the potential of (S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide. These approaches allow researchers to rapidly evaluate large libraries of compounds for their biological activity, thereby accelerating the discovery process. The ability to quickly identify promising candidates like this one has significantly reduced the time required to move from laboratory discovery to clinical development.

The versatility of CAS No. 1354020-63-5 also lies in its potential applications across multiple therapeutic areas. Its structural features make it amenable to modifications that could tailor its activity towards specific diseases or conditions. This adaptability is crucial in today's dynamic pharmaceutical landscape, where personalized medicine and targeted therapies are becoming increasingly prevalent.

In conclusion, (S)-2-Amino-N-(3-chloro-pyrazin-2-ylmethyl)-3,N-dimethyl-butyramide, identified by its CAS number 1354020-63-5, represents a significant advancement in medicinal chemistry. Its unique structural attributes, combined with recent advancements in drug discovery technologies, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to evolve, compounds like this one are poised to make substantial contributions to human health and well-being.